4-(piperidin-1-yl)cyclohexan-1-amine
Overview
Description
“4-(piperidin-1-yl)cyclohexan-1-amine” is an organic compound . It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Specific methods of piperidine synthesis include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Molecular Structure Analysis
The molecular formula of “4-(piperidin-1-yl)cyclohexan-1-amine” is C11H19N . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder .Physical And Chemical Properties Analysis
The molecular weight of “4-(piperidin-1-yl)cyclohexan-1-amine” is 165.2753 . More detailed physical and chemical properties such as density, melting point, and boiling point are not available in the retrieved resources.Scientific Research Applications
Catalytic Applications
A study highlighted the utilization of piperidine, among other amines, in recyclable copper catalyst systems for C-N bond forming cross-coupling reactions. This work emphasizes the role of such amines in enhancing the efficiency and recyclability of catalysts for organic synthesis, particularly in the formation of aryl amines from aryl halides and arylboronic acids. The advancements in catalyst optimization presented are pivotal for commercial exploitation in various chemical manufacturing processes (Kantam et al., 2013).
Pharmaceutical Research
In pharmaceutical research, the compound's structural motif, specifically the piperidine ring, is explored for its therapeutic potential. Piperazine derivatives, closely related to piperidines, have been extensively studied for their pharmacological activities, including antipsychotic, anti-inflammatory, and anticancer properties. These studies have led to the development of novel drug candidates, demonstrating the critical role of piperidine structures in medicinal chemistry (Rathi et al., 2016).
Organic Synthesis and Material Science
In organic synthesis, the versatility of piperidine-based compounds is showcased through their application in the synthesis of complex molecules and materials. The reactivity of such compounds enables the construction of various structural frameworks, contributing to the synthesis of natural products and novel materials. This aspect of research not only expands the chemical space for synthetic chemists but also opens new avenues for the development of advanced materials (Griggs et al., 2018).
Future Directions
Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that “4-(piperidin-1-yl)cyclohexan-1-amine” and similar compounds may have potential applications in the pharmaceutical industry.
Mechanism of Action
Target of Action
4-(Piperidin-1-yl)cyclohexan-1-amine is a derivative of piperidine . Piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are used as synthetic fragments for designing drugs . .
Mode of Action
Piperidine derivatives have been reported to interact with various biological targets . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Biochemical Pathways
Piperidine derivatives are known to exhibit a wide range of biological activities and are utilized in different therapeutic applications .
Result of Action
Piperidine derivatives are known to exhibit a wide range of biological activities .
Action Environment
It is generally known that factors such as temperature, ph, and the presence of other substances can influence the action of chemical compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(piperidin-1-yl)cyclohexan-1-amine involves the reaction of cyclohexanone with piperidine followed by reduction of the resulting imine to form the desired amine product.", "Starting Materials": [ "Cyclohexanone", "Piperidine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with piperidine in methanol to form the imine intermediate.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the amine product.", "Step 3: The amine product is isolated and purified by treatment with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
192323-89-0 |
Product Name |
4-(piperidin-1-yl)cyclohexan-1-amine |
Molecular Formula |
C11H22N2 |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
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